Cas no 66975-83-5 (3-methyl-1,2-thiazole-5-carboxylic acid)

3-methyl-1,2-thiazole-5-carboxylic acid structure
66975-83-5 structure
Product Name:3-methyl-1,2-thiazole-5-carboxylic acid
CAS No:66975-83-5
MF:C5H5NO2S
MW:143.163699865341
MDL:MFCD11110341
CID:522164
PubChem ID:274092
Update Time:2025-04-19

3-methyl-1,2-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Isothiazolecarboxylicacid, 3-methyl-
    • 3-methyl-1,2-thiazole-5-carboxylic acid
    • 3-methyl-5-isothiazolecarboxylic acid
    • 3-Methyl-isothiazole-5-carboxylic acid
    • 3-Methyl-isothiazol-5-carbonsaeure
    • 3-Methyl-isothiazol-carbonsaeure-(5)
    • 3-METHYLISOTHIAZOLE-5-CARBOXYLIC ACID
    • 5-Carboxy-3-methylisothiazole
    • FT-0682804
    • YANZAAFELHVNQZ-UHFFFAOYSA-N
    • AS-5513
    • NSC119863
    • DTXSID40297972
    • SCHEMBL1527752
    • MFCD11110341
    • CS-0454781
    • A899871
    • AT21155
    • Z1198313658
    • EN300-223649
    • 66975-83-5
    • AKOS006309819
    • NSC-119863
    • 3-Methylisothiazole-5-carboxylicacid
    • DB-357195
    • MDL: MFCD11110341
    • Inchi: 1S/C5H5NO2S/c1-3-2-4(5(7)8)9-6-3/h2H,1H3,(H,7,8)
    • InChI Key: YANZAAFELHVNQZ-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=CC(C)=N1

Computed Properties

  • Exact Mass: 143.00400
  • Monoisotopic Mass: 143.004
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • Density: 1.418
  • Boiling Point: 187.8°C at 760 mmHg
  • Flash Point: 67.4°C
  • Refractive Index: 1.598
  • PSA: 78.43000
  • LogP: 1.14970

3-methyl-1,2-thiazole-5-carboxylic acid Security Information

  • HazardClass:IRRITANT
  • Storage Condition:(BD389216)

3-methyl-1,2-thiazole-5-carboxylic acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-methyl-1,2-thiazole-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M049000-50mg
3-methyl-isothiazole-5-carboxylic Acid
66975-83-5
50mg
$ 265.00 2022-06-04
TRC
M049000-100mg
3-methyl-isothiazole-5-carboxylic Acid
66975-83-5
100mg
$ 440.00 2022-06-04
TRC
M049000-250mg
3-methyl-isothiazole-5-carboxylic Acid
66975-83-5
250mg
$ 880.00 2022-06-04
Apollo Scientific
OR346142-100mg
3-Methyl-isothiazole-5-carboxylic acid
66975-83-5
100mg
£180.00 2023-09-01
Apollo Scientific
OR346142-500mg
3-Methyl-isothiazole-5-carboxylic acid
66975-83-5
500mg
£453.00 2025-08-06
Apollo Scientific
OR346142-1g
3-Methyl-isothiazole-5-carboxylic acid
66975-83-5
1g
£724.00 2025-08-06
abcr
AB302044-500 mg
3-Methyl-isothiazole-5-carboxylic acid, 95%; .
66975-83-5 95%
500 mg
€578.20 2023-07-20
abcr
AB302044-1 g
3-Methyl-isothiazole-5-carboxylic acid, 95%; .
66975-83-5 95%
1 g
€887.60 2023-07-20
Chemenu
CM460877-1g
3-Methylisothiazole-5-carboxylic acid
66975-83-5 95%+
1g
$*** 2023-05-29
Alichem
A059003550-1g
3-Methylisothiazole-5-carboxylic acid
66975-83-5 95%
1g
$795.30 2023-09-01
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd